- Pyridine derivatives as voltage-gated sodium channel modulators and their preparation, pharmaceutical compositions and use in the treatment of pain, World Intellectual Property Organization, , ,
Cas no 948592-54-9 (4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)
948592-54-9 structure
Product Name:4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
CAS No:948592-54-9
MF:C12H16BClO3
MW:254.517642974854
CID:2191410
PubChem ID:53486836
Update Time:2024-10-25
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- MTZMRMZJCYVKSJ-UHFFFAOYSA-N
- MB15058
- 4-Chloro-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
- 2-[2-chloro-5-hydroxyphenyl]-4,4,5,5-tetramethyl-[1,3,2]-dioxaborolane
- 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (ACI)
- 2-(2-Chloro-5-hydroxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- DTXSID60705160
- 948592-54-9
- MFCD16877431
- E75995
- BS-49343
- 4-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- CS-0151395
- EN300-12604084
- DB-106711
- SCHEMBL264135
-
- Inchi: 1S/C12H16BClO3/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14/h5-7,15H,1-4H3
- InChI Key: MTZMRMZJCYVKSJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)O
Computed Properties
- Exact Mass: 254.0881022g/mol
- Monoisotopic Mass: 254.0881022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PT996-1g |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95+% | 1g |
1261.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PT996-200mg |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95+% | 200mg |
360.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PT996-50mg |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95+% | 50mg |
149.0CNY | 2021-07-14 | |
| eNovation Chemicals LLC | Y1264148-1g |
4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95% | 1g |
$105 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222035-100mg |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95% | 100mg |
¥112.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222035-250mg |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95% | 250mg |
¥174.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222035-1g |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95% | 1g |
¥521.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222035-5g |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95% | 5g |
¥3000.00 | 2024-04-24 | |
| Ambeed | A261884-100mg |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95% | 100mg |
$18.0 | 2025-03-04 | |
| Ambeed | A261884-250mg |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
948592-54-9 | 95% | 250mg |
$30.0 | 2025-03-04 |
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 15 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Toluene ; 2 h, 120 °C
Reference
- Azetidine derivatives as inhibitors of fatty acid amide hydrolase useful in the treatment of diseases and preparation and pharmaceutical compositions thereof, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Azetidine derivatives as faah inhibitors, United States, , ,
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Raw materials
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Preparation Products
4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
948592-54-9 (4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol) Related Products
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